Cas no 2097998-73-5 (2-Chloro-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)propan-1-one)

• Product Name: 2-Chloro-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)propan-1-one
• CAS No: 2097998-73-5
• MF: C₁₀H₁₇ClFNO₂
• MW: 237.698885679245
• CID: 5725125
• PubChem ID: 121203045
• Update Time: 2025-10-30

2-Chloro-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• F1907-6905
• 2097998-73-5
• 2-chloro-1-[3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl]propan-1-one
• 2-chloro-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)propan-1-one
• AKOS026711273
• 1-Propanone, 2-chloro-1-[3-(2-fluoroethyl)-4-hydroxy-1-piperidinyl]-
• 2-Chloro-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)propan-1-one

• Inchi： 1S/C10H17ClFNO2/c1-7(11)10(15)13-5-3-9(14)8(6-13)2-4-12/h7-9,14H,2-6H2,1H3
• InChI Key： XWZPFKAYJQQZNY-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCC(C(CCF)C1)O)=O

Computed Properties

• Exact Mass: 237.0931846g/mol
• Monoisotopic Mass: 237.0931846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.206±0.06 g/cm3(Predicted)
• Boiling Point: 373.9±37.0 °C(Predicted)
• pka: 14.42±0.40(Predicted)

Additional information on 2-Chloro-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)propan-1-one

Comprehensive Overview of 2-Chloro-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)propan-1-one (CAS No. 2097998-73-5)

In the realm of synthetic organic chemistry, 2-Chloro-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)propan-1-one (CAS No. 2097998-73-5) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a piperidine core substituted with a hydroxy group and a fluoroethyl side chain, serves as a versatile intermediate in pharmaceutical and agrochemical research. Its molecular formula, C₁₀H₁₇ClFNO₂, highlights the presence of key functional groups that contribute to its reactivity and utility in synthetic pathways.

The growing interest in fluorinated compounds and heterocyclic scaffolds has propelled research into derivatives like 2-Chloro-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)propan-1-one. Fluorination, a hot topic in drug design, enhances metabolic stability and bioavailability, making this compound particularly relevant for medicinal chemistry applications. Researchers are increasingly exploring its potential in the development of central nervous system (CNS) therapeutics, given the piperidine moiety's prevalence in neurologically active molecules.

From a synthetic perspective, the compound's chloro and ketone functionalities offer diverse reactivity profiles. The chloro group facilitates nucleophilic substitution reactions, while the ketone can undergo reductions or serve as an electrophile in condensation reactions. These properties make it a valuable building block for constructing complex molecular architectures, aligning with the current trend toward fragment-based drug discovery.

Analytical characterization of CAS No. 2097998-73-5 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods confirm the compound's structural integrity and purity, critical for ensuring reproducibility in research applications. The hydroxyl group also allows for further derivatization, enabling the creation of prodrugs or targeted delivery systems, a strategy gaining traction in precision medicine.

Environmental and safety considerations are paramount when handling 2-Chloro-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)propan-1-one. While not classified as hazardous under standard guidelines, proper laboratory practices—such as the use of personal protective equipment (PPE) and fume hoods—are recommended. This aligns with the broader scientific community's emphasis on green chemistry and sustainable practices, topics frequently searched in academic and industrial circles.

In summary, 2-Chloro-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)propan-1-one represents a compelling case study in modern synthetic chemistry. Its multifunctional design bridges gaps between fluorine chemistry, heterocyclic synthesis, and drug development, making it a subject of ongoing investigation. As the demand for tailored molecular solutions grows, compounds like this will undoubtedly play a pivotal role in shaping future innovations.